Cas no 1241448-84-9 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide
• CAS No: 1241448-84-9
• MF: C₁₉H₂₆N₄OS
• MW: 358.500942707062
• CID: 6180384
• PubChem ID: 47088603
• Update Time: 2025-10-21

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588696
• Z966869508
• AKOS034744199
• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide
• N-[[3-(dimethylamino)phenyl]methyl]-3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)propanamide
• 1241448-84-9

• Inchi： 1S/C19H26N4OS/c1-13-17(14(2)22-19(21-13)25-5)9-10-18(24)20-12-15-7-6-8-16(11-15)23(3)4/h6-8,11H,9-10,12H2,1-5H3,(H,20,24)
• InChI Key： NWIQAJDRTWXQHT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCC1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 358.18273264g/mol
• Monoisotopic Mass: 358.18273264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide

Professional Introduction to Compound with CAS No. 1241448-84-9 and Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide

Compound with the CAS number 1241448-84-9 and the product name 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a pyrimidine core, a methylsulfanyl substituent, and a dimethylamino phenyl moiety, which collectively contribute to its distinctive chemical properties and biological activities.

The pyrimidine core of the compound is a well-known scaffold in pharmaceutical research, frequently utilized in the development of nucleoside analogs and kinase inhibitors. Pyrimidine derivatives have demonstrated efficacy in various therapeutic areas, including oncology, antiviral treatments, and anti-inflammatory agents. The presence of 4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl in the compound’s structure suggests potential interactions with biological targets such as enzymes and receptors involved in cellular signaling pathways. These interactions are critical for modulating physiological processes and have implications for the development of novel therapeutic strategies.

The methylsulfanyl group attached to the pyrimidine ring introduces a polar character to the molecule, enhancing its solubility in both aqueous and organic solvents. This property is particularly advantageous in drug formulation, as it allows for improved bioavailability and pharmacokinetic profiles. Additionally, the methylsulfanyl group can participate in hydrogen bonding interactions, which may be crucial for binding affinity and specificity to biological targets.

The amide functional group at the N-position of the compound’s structure contributes to its versatility as a pharmacophore. Amides are commonly found in bioactive molecules due to their ability to form stable hydrogen bonds with polar residues in proteins. The N-{[3-(dimethylamino)phenyl]methyl}propanamide moiety extends from the pyrimidine core, providing a hydrophobic anchor that can interact with lipid regions of biological membranes or other non-polar binding sites. The dimethylamino group further enhances the compound’s lipophilicity while also serving as a potential hydrogen bond acceptor.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the pyrimidine core and dimethylamino phenyl group are key determinants of binding affinity to target proteins. These insights have guided optimization efforts aimed at improving potency and selectivity. For instance, modifications to the methylsulfanyl substituent have been explored to fine-tune interactions with specific residues in target enzymes.

In vitro studies have demonstrated that 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide exhibits promising activity against several disease-related targets. Notably, preliminary data suggest inhibitory effects on kinases involved in cancer progression. The compound’s ability to disrupt aberrant signaling pathways has positioned it as a candidate for further investigation in oncology research. Additionally, its interaction with viral proteases has been explored as a potential strategy for antiviral drug development.

The synthesis of this compound has been optimized for scalability and reproducibility, ensuring that sufficient quantities can be produced for preclinical studies. Advances in synthetic methodologies have allowed for efficient construction of the complex molecular framework while maintaining high purity standards. This is critical for ensuring reliable biological activity assessments and subsequent clinical trials.

As research progresses, interdisciplinary collaborations between chemists, biologists, and clinicians will be essential for translating laboratory findings into tangible therapeutic benefits. The unique properties of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{[3-(dimethylamino)phenyl]methyl}propanamide make it a valuable tool for exploring novel therapeutic avenues. Continued investigation into its mechanism of action and pharmacological profile will further elucidate its potential applications in human health.

The development of new pharmaceutical agents is often hindered by challenges such as poor bioavailability or off-target effects. However, compounds like this one offer hope by combining structural features that enhance both efficacy and safety profiles. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD), researchers can accelerate the discovery process significantly.

The future prospects for this compound are bright, with ongoing studies aimed at expanding its therapeutic applications beyond oncology into other areas such as neurodegenerative diseases and inflammatory disorders. The modular nature of its structure allows for facile derivatization without compromising core functionality—a key advantage when developing next-generation therapeutics.